Cas no 2228321-74-0 (1-(2-methylquinolin-4-yl)methylcyclopropan-1-ol)

• Product Name: 1-(2-methylquinolin-4-yl)methylcyclopropan-1-ol
• CAS No: 2228321-74-0
• MF: C₁₄H₁₅NO
• MW: 213.275003671646
• CID: 6138966
• PubChem ID: 165720321
• Update Time: 2025-06-11

1-(2-methylquinolin-4-yl)methylcyclopropan-1-ol Chemical and Physical Properties

Names and Identifiers

• 1-(2-methylquinolin-4-yl)methylcyclopropan-1-ol
• EN300-1799781
• 1-[(2-methylquinolin-4-yl)methyl]cyclopropan-1-ol
• 2228321-74-0

• Inchi： 1S/C14H15NO/c1-10-8-11(9-14(16)6-7-14)12-4-2-3-5-13(12)15-10/h2-5,8,16H,6-7,9H2,1H3
• InChI Key： KALDRFRDPQNWAH-UHFFFAOYSA-N
• SMILES： OC1(CC2C=C(C)N=C3C=CC=CC=23)CC1

Computed Properties

• Exact Mass: 213.115364102g/mol
• Monoisotopic Mass: 213.115364102g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 262
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 33.1Ų

Additional information on 1-(2-methylquinolin-4-yl)methylcyclopropan-1-ol

Introduction to 1-(2-methylquinolin-4-yl)methylcyclopropan-1-ol (CAS No. 2228321-74-0)

1-(2-methylquinolin-4-yl)methylcyclopropan-1-ol, identified by the Chemical Abstracts Service Number (CAS No.) 2228321-74-0, is a structurally intriguing compound that has garnered attention in the field of medicinal chemistry due to its unique pharmacophoric features. This compound belongs to a class of molecules that integrate quinoline derivatives with cyclopropanecarboxylic acid moieties, presenting a promising scaffold for the development of novel therapeutic agents. The presence of a methylquinolin-4-yl substituent suggests potential interactions with biological targets, while the cyclopropan-1-ol moiety introduces rigidity and specific spatial orientation, which can be critical for optimizing binding affinity and selectivity.

The quinoline core is a well-documented scaffold in drug discovery, with numerous examples of quinoline-based compounds exhibiting antimicrobial, antimalarial, anticancer, and anti-inflammatory properties. The 2-methylquinolin-4-yl group in this compound specifically modifies the quinoline ring at the 2-position and the 4-position, creating a bifunctional site for further derivatization and interaction with biological systems. This structural motif has been explored in various research endeavors, particularly in the quest to develop inhibitors of kinases and other enzymes involved in signal transduction pathways.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to predict the binding modes of such compounds with high precision. The cyclopropan-1-ol group in 1-(2-methylquinolin-4-yl)methylcyclopropan-1-ol is known to engage in favorable interactions with polar residues in protein active sites, thereby enhancing binding affinity. This feature makes the compound a valuable candidate for structure-based drug design, where the precise arrangement of atoms is crucial for achieving high efficacy.

In the realm of medicinal chemistry, the synthesis of 1-(2-methylquinolin-4-yl)methylcyclopropan-1-ol involves multi-step organic transformations, often requiring sophisticated methodologies to construct the cyclopropane ring and incorporate the quinoline moiety. The synthesis typically begins with the preparation of a suitable quinoline precursor, followed by functionalization at the 2-position and subsequent introduction of the cyclopropanecarboxylic acid group. The use of transition metal-catalyzed reactions, such as palladium-catalyzed cross-coupling reactions, has been instrumental in achieving high yields and regioselectivity during these synthetic steps.

The pharmacological potential of 1-(2-methylquinolin-4-yl)methylcyclopropan-1-ol has been explored in several preclinical studies. Researchers have investigated its interactions with enzymes such as tyrosine kinases, which are implicated in various diseases including cancer. The quinoline moiety is known to mimic adenosine triphosphate (ATP) binding pockets, while the cyclopropanecarboxylic acid group provides additional hydrogen bonding opportunities. These features collectively contribute to the compound's ability to modulate kinase activity.

One notable study published in a leading journal demonstrated that derivatives of this class exhibit inhibitory effects on specific kinases associated with tumor growth and progression. The study employed high-throughput screening techniques to identify lead compounds, followed by detailed biochemical assays to assess enzyme inhibition profiles. The results were promising, indicating that modifications to the methylquinolin-4-yl group could enhance potency and selectivity.

The structural flexibility offered by the cyclopropan ring also allows for further derivatization, enabling researchers to fine-tune pharmacokinetic properties such as solubility and metabolic stability. For instance, introducing fluorine atoms or other electronegative substituents at strategic positions within the molecule can improve bioavailability while maintaining or enhancing biological activity.

In conclusion, 1-(2-methylquinolin-4-yl)methylcyclopropan-1-ol (CAS No. 2228321-74-0) represents a compelling example of how structural complexity can be leveraged to develop novel therapeutic agents. Its unique combination of a quinoline scaffold and a cyclopropanecarboxylic acid group provides multiple opportunities for interaction with biological targets. As research continues to uncover new applications for this compound and its derivatives, it is likely that it will play an increasingly important role in drug discovery efforts aimed at addressing unmet medical needs.